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Introduction Fumonisins are mycotoxins produced primarily by Fusarium fungi, with fumonisin B2 (FB2)

being a common and toxic contaminant in corn and other grains [1]. Its detection is critical for food safety,

and Solid Phase Extraction (SPE) is a fundamental clean-up technique used to purify and concentrate

analytes from complex food matrices before instrumental analysis like HPLC-FLD [2] [1]. These notes

provide a detailed protocol and comparative data for the SPE clean-up of FB2.

Comparative Performance of SPE Sorbents for FB2 Clean-up

The choice of SPE sorbent is crucial and depends on the specific food matrix. The following table

summarizes the average recovery rates of FB2 achieved with different sorbents across various matrices, as

reported in recent studies [1].

Table 1: FB2 Recovery Rates by Sorbent and Matrix

SPE Sorbent
Type

Food Matrix
Average FB2
Recovery (%)

Notes

FumoniStar
IAC

Dried Figs, Raisins, Dates,

Corn, Cornmeal, Wheat Flour,
Rice

70 - 120% Consistently optimal across all

tested matrices [1].
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SPE Sorbent
Type

Food Matrix
Average FB2
Recovery (%)

Notes

MultiSep 211 Dried Figs, Raisins 70 - 120% Viable alternative for these

specific fruit matrices [1].

C18 ec
Cartridge

Corn, Corn-based Feed ~91% Validated for corn; also effective

in automated systems [2] [1].

C18 Cartridge Dried Figs, Wheat Flour 70 - 120% Acceptable performance, but

results are matrix-dependent [1].

C18 ec
Cartridge

Automated System (Corn) 89.0% (RSD

7.88%)

Demonstrates the robustness of

C18 ec in robotic clean-up [2].

Detailed SPE Clean-up Protocol for Fumonisins (FB1 & FB2)

This protocol is adapted from methods that have demonstrated high recovery and low relative standard

deviations (RSD) for FB2 [2] [1].

Materials and Reagents

SPE Cartridges: C18 end-capped (C18 ec) disposable extraction cartridges (e.g., 100 mg sorbent

mass).
Extraction Solvent: Acetonitrile-water (50:50, v/v) or Methanol-water (75:25, v/v). Acetonitrile-water

is often preferred for corn-based products [2].
Elution Solvent: HPLC-grade methanol or acetonitrile.

Equipment: Vacuum manifold, calibrated glassware, vortex mixer, and a centrifuge.

Procedure

Sample Extraction: Homogenize the food sample (e.g., corn, wheat flour). Weigh 25 g of the
homogenized sample into a blender. Add 100 mL of the extraction solvent and blend at high speed for

3 minutes. Filter the extract through a fast-flow filter paper.
SPE Condition & Load: Condition the C18 ec SPE cartridge with 5 mL of methanol, followed by 5

mL of water or the extraction solvent, ensuring the cartridge does not run dry. Apply an aliquot (e.g., 4
mL) of the filtered extract to the conditioned cartridge.

Wash: Wash the cartridge with 5 mL of water or a mild aqueous/organic solvent (e.g., 5-10%
acetonitrile in water) to remove interfering compounds. Do not elute the target analytes at this stage.
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Elute: Elute FB2 (and FB1) from the cartridge with 5 mL of methanol into a clean test tube. The

fumonisins are now in the eluate.
Concentrate & Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at

60°C. Reconstitute the dry residue in 1 mL of methanol or the mobile phase used for the subsequent
HPLC analysis. Vortex thoroughly to ensure complete dissolution.

Derivatize & Analyze: For HPLC-FLD analysis, the extract must be derivatized. This is typically done
automatically by mixing the reconstituted extract with an o-phthaldialdehyde (OPA) reagent just

before injection [1].

Experimental Workflow for Automated Robotic Clean-up

For high-throughput labs, the SPE clean-up can be fully automated. The following workflow diagram

illustrates the process based on a system that can process 40 samples unattended [2].
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Diagram 1: Automated robotic workflow for FB2 SPE clean-up and analysis.
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HPLC-FLD Analysis of FB2 Post Clean-up

After SPE clean-up, FB2 is quantified using High-Performance Liquid Chromatography with Fluorescence

Detection (HPLC-FLD). Key parameters for a robust analysis are listed below [1].

Table 2: Optimized HPLC-FLD Parameters for FB2

Parameter Specification

Detection Fluorescence (Excitation: 335 nm, Emission: 440 nm)

Derivatization Online, automatic pre-column with OPA/2-mercaptoethanol

Mobile Phase A: 1.5 mM Formic Acid (pH 3.3), B: Methanol

Gradient Initial: 50% B, then ramp to higher %B for separation

Column Temperature 32 °C

Limit of Detection (LOD) 0.012 µg/mL (or 0.05 µg/g in corn-based feed)

Run Time < 20 minutes

Key Experimental Considerations

Sorbent Selection: While C18 ec cartridges are effective and cost-efficient for corn, immunoaffinity
columns (IACs) like FumoniStar provide superior clean-up for a wider range of complex matrices
(e.g., dried fruits, rice) by leveraging antibody-antigen binding, leading to higher purity extracts [1].

Automation vs. Manual: Automated systems significantly improve reproducibility and laboratory
throughput. The reported robotic system achieves an excellent FB2 recovery of 89.0% with an RSD

of 7.88%, processing 40 samples without intervention [2].
Mobile Phase Innovation: Recent methods have replaced traditional potassium phosphate buffers

with 1.5 mM formic acid (pH 3.3) to prevent salt precipitation in the HPLC system, enhancing
equipment longevity and stability without compromising chromatographic performance [1].
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Summary and Best Practices

The SPE clean-up for fumonisin B2 is a robust and essential step for accurate quantification. For most corn

and corn-based products, C18 end-capped cartridges offer an excellent balance of performance and cost.

For more diverse or challenging matrices, immunoaffinity columns are the gold standard for achieving

optimal recovery. Integrating this clean-up with an automated online derivatization HPLC-FLD method

using a formic acid mobile phase represents a state-of-the-art approach for reliable monitoring of FB2,

ensuring food safety and regulatory compliance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Determination of Fumonisins B1 and B2 in Food Matrices [pmc.ncbi.nlm.nih.gov]

2. Robotic automated clean-up for detection of fumonisins B1 ... [pubmed.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Solid Phase Extraction Clean-up for Fumonisin B2: Application

Notes & Protocols]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b528547#solid-phase-extraction-clean-up-for-fumonisin-b2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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